Cas no 2171610-97-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid
• CAS No: 2171610-97-0
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5838665
• PubChem ID: 165777554
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid
• 2171610-97-0
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pent-4-ynoic acid
• EN300-1503411

• Inchi： 1S/C25H26N2O5/c1-3-8-22(24(29)30)27-23(28)16(2)13-14-26-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h1,4-7,9-12,16,21-22H,8,13-15H2,2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： JIOHPVRHZCPBLH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NC(C(=O)O)CC#C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid (CAS No. 2171610-97-0)

In the rapidly evolving field of peptide synthesis and bioconjugation, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid (CAS No. 2171610-97-0) has emerged as a critical building block for researchers. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique structural properties. The Fmoc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild basic conditions while preserving other sensitive functional groups in the molecule.

The growing interest in peptide-based therapeutics and drug discovery has significantly increased demand for specialized amino acid derivatives like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid. Recent advancements in click chemistry applications have further highlighted the importance of compounds containing alkyne functionalities, as they can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This makes the compound particularly valuable for creating bioconjugates and peptide-drug conjugates, addressing current research trends in targeted drug delivery systems.

From a structural perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid combines several important features: the Fmoc protecting group for orthogonal protection strategy, a methyl-substituted carbon backbone for enhanced steric control, and a terminal alkyne group for subsequent modification. This unique combination allows researchers to incorporate non-natural amino acids into peptide sequences while maintaining compatibility with standard Fmoc-based SPPS protocols. The compound's molecular weight (typically around 400-450 g/mol) and solubility profile make it suitable for automated peptide synthesizers, answering frequent queries from researchers about practical handling considerations.

Quality control of CAS No. 2171610-97-0 is paramount for reliable research outcomes. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structural integrity. Storage recommendations typically suggest maintaining the compound at -20°C under inert atmosphere to preserve the reactive alkyne moiety and prevent Fmoc group degradation. These handling protocols address common concerns found in scientific forums regarding compound stability and shelf life.

The application spectrum of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid extends beyond traditional peptide synthesis. Current research explores its use in developing fluorescent probes, protein labeling reagents, and biomaterials for tissue engineering. The compound's ability to serve as a linker between peptides and various reporter molecules or solid supports makes it invaluable for proteomics research and diagnostic assay development. These diverse applications respond to trending searches about innovative uses of amino acid derivatives in biotechnology.

Synthetic accessibility remains a key advantage of CAS No. 2171610-97-0. The compound can be prepared through multi-step organic synthesis starting from commercially available Fmoc-protected amino acids and propargyl derivatives. Optimization of reaction conditions to maximize yield while minimizing racemization is a frequent topic in organic chemistry discussions, reflecting the compound's importance in asymmetric synthesis methodologies. Recent publications have demonstrated improved synthetic routes that address common challenges in the preparation of such sterically hindered amino acid derivatives.

Regulatory considerations for 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopent-4-ynoic acid focus primarily on laboratory safety rather than restricted status. Material Safety Data Sheets (MSDS) emphasize standard precautions for handling organic compounds, including proper ventilation and personal protective equipment. The compound's classification aligns with general research chemicals, making it accessible to academic and industrial researchers worldwide without special permits, a point frequently clarified in regulatory compliance inquiries.

Future perspectives for CAS No. 2171610-97-0 appear promising as peptide therapeutics gain traction in treating various conditions. The compound's versatility positions it as a key player in developing next-generation bioconjugates and peptide-based materials. Ongoing research into improving its synthetic accessibility and exploring novel applications continues to expand its utility across multiple scientific disciplines, from medicinal chemistry to materials science. This aligns with current scientific trends emphasizing multifunctional building blocks for innovative research applications.